2-Benzyl-2-azabicyclo[2.2.1]hept-5-en-3-one

• IUPAC Name: 2-benzyl-2-azabicyclo[2.2.1]hept-5-en-3-one
• InChI: InChI=1S/C13H13NO/c15-13-11-6-7-12(8-11)14(13)9-10-4-2-1-3-5-10/h1-7,11-12H,8-9H2
• InChI Key: XEFJEWOXUFCIDO-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1N(C2=O)CC3=CC=CC=C3
• Molecular Formula: C13H13NO
• DSSTOX Substance ID: DTXSID30576622
• Molecular Weight: 199.25 g/mol
• CAS No.: 78805-80-8

Description

2-Benzyl-2-azabicyclo[22It is a γ-lactam and serves as a valuable intermediate in organic and medicinal chemistry . This compound is particularly significant due to its role in the synthesis of carbocyclic nucleosides .

Preparation Methods

Synthetic Routes and Reaction Conditions

Diels-Alder Cycloaddition: One of the primary methods for synthesizing 2-azabicyclo[2.2.1]hept-5-en-3-one involves the Diels-Alder cycloaddition of tosyl cyanide with cyclopentadiene.

Use of Chlorosulfonyl Isocyanate: Another method employs chlorosulfonyl isocyanate as the dienophile in the Diels-Alder cycloaddition.

Methanesulfonyl Cyanide: Methanesulfonyl cyanide can also be used in the Diels-Alder cycloaddition with cyclopentadiene to prepare this compound.

Industrial Production Methods

The industrial production of 2-azabicyclo[2.2.1]hept-5-en-3-one often involves large-scale biotransformation processes using whole cell catalysts. This method ensures high optical purity and efficiency .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, often using reagents like hydrogen peroxide or other oxidizing agents.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by others.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction can produce alcohols.

Scientific Research Applications

2-Benzyl-2-azabicyclo[2.2.1]hept-5-en-3-one has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is involved in the synthesis of carbocyclic nucleosides, which have biological significance.

Medicine: It serves as a precursor for antiviral drugs like carbovir, which is a potent inhibitor of HIV-1.

Industry: The compound is used in the production of pharmaceuticals and other fine chemicals.

Comparison with Similar Compounds

Similar Compounds

2-Azabicyclo[2.2.1]hept-5-en-3-one:

2-Benzyl-2-azabicyclo[2.2.1]hept-5-ene: A similar compound with slight structural differences.

2-Tosyl-2-azabicyclo[2.2.1]hept-5-en-3-one: Another derivative used in organic synthesis.

Uniqueness

2-Benzyl-2-azabicyclo[2.2.1]hept-5-en-3-one is unique due to its specific structure and its role as an intermediate in the synthesis of biologically active compounds. Its ability to undergo various chemical reactions and its applications in medicinal chemistry make it a valuable compound in scientific research and industry.